Cas no 68151-16-6 (9-Phenanthrenebutanoic acid)

• Product Name: 9-Phenanthrenebutanoic acid
• CAS No: 68151-16-6
• MF: C₁₈H₁₆O₂
• MW: 264.318445205688
• CID: 393634
• PubChem ID: 12486010
• Update Time: 2025-04-19

9-Phenanthrenebutanoic acid Chemical and Physical Properties

Names and Identifiers

• 9-Phenanthrenebutanoic acid
• 4-phenanthren-9-ylbutanoic acid
• 4-(PHENANTHREN-9-YL)BUTANOIC ACID
• 68151-16-6
• DTXSID20500037

• Inchi： 1S/C18H16O2/c19-18(20)11-5-7-14-12-13-6-1-2-8-15(13)17-10-4-3-9-16(14)17/h1-4,6,8-10,12H,5,7,11H2,(H,19,20)
• InChI Key： VBALUTDUDGQZGE-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=C2C=CC=CC2=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 264.11508
• Monoisotopic Mass: 264.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3